![molecular formula C16H14FNO3 B6407877 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% CAS No. 1261992-96-4](/img/structure/B6407877.png)
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%
Overview
Description
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid (5F-DMCPA) is an organic compound that has recently become of interest in the scientific community due to its potential applications in various fields. 5F-DMCPA is a fluorinated benzoic acid derivative and has a molecular formula of C10H12FNO3. It has been used as a pharmaceutical intermediate, as an analytical reagent, and as a synthetic intermediate for organic synthesis. 5F-DMCPA has also been studied for its potential applications in the fields of biochemistry, pharmacology, and medical research.
Mechanism of Action
The mechanism of action of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% binds to the active sites of enzymes, such as cytochrome P450 2D6, and inhibits their activity. This inhibition of enzyme activity can lead to changes in metabolic pathways, which can lead to changes in the levels of certain metabolites and hormones.
Biochemical and Physiological Effects
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% has been shown to have antibacterial activity, and it has been used as an inhibitor of the enzyme cytochrome P450 2D6. In addition, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% has been studied for its potential applications in the treatment of cancer, diabetes, and other diseases. It has been shown to inhibit the growth of certain cancer cell lines, and it has been shown to have anti-diabetic effects. 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% has also been shown to have anti-inflammatory and analgesic effects, and it has been shown to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is readily available. In addition, it is relatively non-toxic and can be used in a variety of applications. However, there are some limitations to using 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% in laboratory experiments. The compound is relatively unstable and can degrade over time, and it is not always easy to control the concentration of the compound in solution.
Future Directions
There are many potential future directions for research on 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%. One potential direction is to further investigate its potential applications in the treatment of cancer, diabetes, and other diseases. Another potential direction is to investigate its potential applications in the fields of biochemistry and pharmacology. Additionally, further research could be conducted to better understand the mechanism of action of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% and to develop more efficient and cost-effective methods for synthesizing the compound. Finally, further research could be conducted to investigate the potential toxicity of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% and its potential side effects.
Synthesis Methods
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% is synthesized from 4-amino-3-fluorobenzoic acid, which is reacted with N,N-dimethylaminocarbonyl chloride in a 1:1 molar ratio in an aqueous solution. The reaction is carried out in the presence of a base, such as sodium hydroxide, and the product is isolated via filtration. The product is then purified using recrystallization.
Scientific Research Applications
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% has been studied for its potential applications in the fields of biochemistry, pharmacology, and medical research. It has been shown to have antibacterial activity, and it has been used as an inhibitor of the enzyme cytochrome P450 2D6. 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95% has also been studied for its potential applications in the treatment of cancer, diabetes, and other diseases.
properties
IUPAC Name |
3-[4-(dimethylcarbamoyl)phenyl]-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRGYKJIHEQPBJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691343 |
Source
|
| Record name | 4'-(Dimethylcarbamoyl)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid | |
CAS RN |
1261992-96-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[(dimethylamino)carbonyl]-5-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261992-96-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-(Dimethylcarbamoyl)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95%](/img/structure/B6407794.png)
![6-Chloro-2-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407809.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%](/img/structure/B6407810.png)
![3-[3-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%](/img/structure/B6407812.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%](/img/structure/B6407824.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%](/img/structure/B6407832.png)
![4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%](/img/structure/B6407842.png)
![3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-hydroxybenzoic acid, 95%](/img/structure/B6407846.png)
![4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%](/img/structure/B6407848.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%](/img/structure/B6407851.png)
![4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%](/img/structure/B6407859.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%](/img/structure/B6407864.png)
![3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-methoxybenzoic acid, 95%](/img/structure/B6407878.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-methoxybenzoic acid, 95%](/img/structure/B6407879.png)